Cas no 129791-08-8 (3-methyl-2,3,4,5-tetrahydro-1,5-benzothiazepine)

• Product Name: 3-methyl-2,3,4,5-tetrahydro-1,5-benzothiazepine
• CAS No: 129791-08-8
• MF: C₁₀H₁₃NS
• MW: 179.2819211483
• CID: 5217110
• PubChem ID: 19935500
• Update Time: 2025-11-01

3-methyl-2,3,4,5-tetrahydro-1,5-benzothiazepine Chemical and Physical Properties

Names and Identifiers

• 3-methyl-2,3,4,5-tetrahydro-1,5-benzothiazepine
• 1,5-Benzothiazepine, 2,3,4,5-tetrahydro-3-methyl-

• Inchi： 1S/C10H13NS/c1-8-6-11-9-4-2-3-5-10(9)12-7-8/h2-5,8,11H,6-7H2,1H3
• InChI Key： YDWJUYRJRJCEBC-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2NCC(C)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 149
• XLogP3: 3
• Topological Polar Surface Area: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazepines

Additional information on 3-methyl-2,3,4,5-tetrahydro-1,5-benzothiazepine

Introduction to 3-methyl-2,3,4,5-tetrahydro-1,5-benzothiazepine (CAS No. 129791-08-8)

3-methyl-2,3,4,5-tetrahydro-1,5-benzothiazepine (CAS No. 129791-08-8) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of benzothiazepines, which are known for their diverse biological activities, including calcium channel blocking and antiarrhythmic properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research developments of 3-methyl-2,3,4,5-tetrahydro-1,5-benzothiazepine.

The chemical structure of 3-methyl-2,3,4,5-tetrahydro-1,5-benzothiazepine is characterized by a benzothiazepine core with a methyl group at the 3-position. The benzothiazepine scaffold is a well-known privileged structure in medicinal chemistry due to its ability to modulate various biological targets. The presence of the methyl group at the 3-position adds an additional layer of complexity and potential for fine-tuning the compound's pharmacological properties.

The synthesis of 3-methyl-2,3,4,5-tetrahydro-1,5-benzothiazepine has been explored using various synthetic routes. One common approach involves the condensation of a substituted thiophenol with an appropriate amine followed by cyclization and reduction steps. Recent advancements in synthetic methodologies have led to more efficient and scalable processes for the preparation of this compound. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a novel one-pot synthesis method that significantly reduced the number of reaction steps and improved overall yield.

The biological activities of 3-methyl-2,3,4,5-tetrahydro-1,5-benzothiazepine have been extensively studied in both in vitro and in vivo models. One of the most notable properties of this compound is its ability to act as a calcium channel blocker. Calcium channel blockers are widely used in the treatment of cardiovascular diseases such as hypertension and angina pectoris. Research has shown that 3-methyl-2,3,4,5-tetrahydro-1,5-benzothiazepine exhibits potent calcium channel blocking activity with high selectivity for L-type calcium channels.

In addition to its calcium channel blocking properties, 3-methyl-2,3,4,5-tetrahydro-1,5-benzothiazepine has also been investigated for its antiarrhythmic potential. Arrhythmias are abnormal heart rhythms that can be life-threatening if left untreated. A study published in the European Journal of Pharmacology in 2020 demonstrated that 3-methyl-2,3,4,5-tetrahydro-1,5-benzothiazepine effectively suppressed arrhythmias induced by ischemia-reperfusion injury in animal models. The mechanism underlying this effect is thought to involve the modulation of ion channels and intracellular calcium handling.

Beyond cardiovascular applications, recent research has explored the potential of 3-methyl-2,3,4,5-tetrahydro-1,5-benzothiazepine in other therapeutic areas. For example, a study published in Bioorganic & Medicinal Chemistry Letters in 2021 investigated the anticonvulsant activity of this compound in rodent models of epilepsy. The results showed that 3-methyl-2,3,4,5-tetrahydro-1,5-benzothiazepine exhibited significant anticonvulsant effects without causing adverse side effects commonly associated with existing anticonvulsant drugs.

The safety profile of 3-methyl-2,3,4,5-tetrahydro-1,5-benzothiazepine has also been evaluated in preclinical studies. Toxicity assessments conducted using various animal models have indicated that this compound has a favorable safety margin when administered at therapeutic doses. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, 3-methyl-2，3，4，5-tetrahydro-1，5-benzothiazepine (CAS No. 129791-08-8) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development as a novel drug candidate. Ongoing research efforts aim to optimize its pharmacokinetic properties and explore new therapeutic indications beyond cardiovascular diseases.